Cas no 365426-92-2 (3-(3-Trifluoromethylphenyl)phenol)

• Product Name: 3-(3-Trifluoromethylphenyl)phenol
• CAS No: 365426-92-2
• MF: C₁₃H₉F₃O
• MW: 238.205174207687
• MDL: MFCD06802316
• CID: 2823972
• PubChem ID: 11287852
• Update Time: 2025-06-26

3-(3-Trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 365426-92-2
• YLPOORUJYGDZAC-UHFFFAOYSA-N
• BS-32348
• DTXSID40461297
• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-ol
• MFCD06802316
• SCHEMBL1029849
• AKOS002678207
• 3-(3-Trifluoromethylphenyl)phenol
• CS-0209565
• [1,1'-Biphenyl]-3-ol, 3'-(trifluoromethyl)-
• 3'-(Trifluoromethyl)[1,1'-biphenyl]-3-ol

• MDL： MFCD06802316
• Inchi： 1S/C13H9F3O/c14-13(15,16)11-5-1-3-9(7-11)10-4-2-6-12(17)8-10/h1-8,17H
• InChI Key： YLPOORUJYGDZAC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=C(C=1)O)(F)F

Computed Properties

• Exact Mass: 238.06054939Da
• Monoisotopic Mass: 238.06054939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Trifluoromethylphenyl)phenol

Research Briefing on 3-(3-Trifluoromethylphenyl)phenol (CAS: 365426-92-2): Recent Advances and Applications

3-(3-Trifluoromethylphenyl)phenol (CAS: 365426-92-2) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This briefing provides an overview of the latest research findings, highlighting the compound's mechanism of action, synthetic pathways, and emerging applications in drug discovery.

One of the most notable advancements in the study of 3-(3-Trifluoromethylphenyl)phenol is its incorporation into small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. The researchers utilized molecular docking simulations and in vitro assays to validate the binding affinity and selectivity of these derivatives, suggesting their potential as next-generation anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, 3-(3-Trifluoromethylphenyl)phenol has shown promise in oncology research. A recent preclinical study investigated its role as a scaffold for designing kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that optimized derivatives of the compound exhibited significant cytotoxicity against breast and lung cancer cell lines while sparing normal cells. These findings underscore the compound's potential as a versatile building block for developing targeted cancer therapies.

The synthetic chemistry of 3-(3-Trifluoromethylphenyl)phenol has also seen notable progress. Researchers have developed more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. A 2024 paper in Organic Process Research & Development detailed a novel catalytic method using palladium-based catalysts, which achieved a 90% yield with high enantioselectivity. This advancement is expected to facilitate the large-scale production of the compound for further pharmacological studies and industrial applications.

Beyond its direct therapeutic applications, 3-(3-Trifluoromethylphenyl)phenol has been explored as a fluorescent probe for bioimaging. Its inherent fluorescence properties, combined with its ability to penetrate cell membranes, make it a valuable tool for studying intracellular processes. A recent study in ACS Chemical Biology utilized the compound to track the localization of specific proteins in live cells, providing insights into cellular dynamics and disease mechanisms. This dual functionality—therapeutic and diagnostic—positions the compound as a multifunctional agent in precision medicine.

In conclusion, the latest research on 3-(3-Trifluoromethylphenyl)phenol (CAS: 365426-92-2) highlights its growing importance in chemical biology and pharmaceutical development. Its diverse applications, from anti-inflammatory and anticancer agents to bioimaging probes, demonstrate its versatility and potential for addressing unmet medical needs. Future studies are expected to further optimize its derivatives and explore new therapeutic targets, solidifying its role in the next generation of drug discovery.